1-(2-Methoxyphenylcarbamoyl)cyclopropanecarboxylic acid
Cat. No. B8606585
M. Wt: 235.24 g/mol
InChI Key: MGRXTTVGNVKHKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08093264B2
Procedure details
Following the procedure described above for compound 161 (scheme 45), but replacing aniline for 4-methoxyaniline, title compound 175 was obtained in 68% yield. M/S (m/z): 236.0 (M+H).
Name
Yield
68%
Identifiers
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REACTION_CXSMILES
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[C:1]1([NH:7][C:8]([C:10]2([C:13]([OH:15])=[O:14])[CH2:12][CH2:11]2)=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH3:16][O:17]C1C=CC(N)=CC=1>>[CH3:16][O:17][C:6]1[CH:5]=[CH:4][CH:3]=[CH:2][C:1]=1[NH:7][C:8]([C:10]1([C:13]([OH:15])=[O:14])[CH2:11][CH2:12]1)=[O:9]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)NC(=O)C1(CC1)C(=O)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=CC=C(N)C=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=C(C=CC=C1)NC(=O)C1(CC1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 68% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
